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Compound of Interest

Compound Name: 5-Methyl-2-heptanol

Cat. No.: B1584077 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Methyl-2-heptanol is a secondary alcohol with the chemical formula C8H18O.[1][2] As a

branched-chain alcohol, its physical and chemical properties are influenced by the presence of

a methyl group on the fifth carbon of the heptane backbone. This document provides a

comprehensive overview of the available technical information for 5-Methyl-2-heptanol,
including its chemical properties, synthesis, and spectroscopic data. Currently, there is a

notable lack of published research on the specific biological activities, pharmacological effects,

and involvement in signaling pathways of 5-Methyl-2-heptanol, which presents a potential

area for future investigation.

Chemical and Physical Properties
5-Methyl-2-heptanol is a colorless, clear liquid.[3][4] A summary of its key physical and

chemical properties is presented in Table 1.
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Property Value Source(s)

CAS Number 54630-50-1 [1][2]

Molecular Formula C8H18O [1][2]

Molecular Weight 130.23 g/mol [1][2]

Appearance Colorless clear liquid [3][4]

Boiling Point 172 °C [2]

Density 0.83 g/cm³ [4]

Flash Point 38 °C [2]

Refractive Index 1.4250 to 1.4280 [2]

logP (estimated) 2.565 [2]

Synthesis
While a specific, detailed experimental protocol for the synthesis of 5-Methyl-2-heptanol is not

readily available in the reviewed literature, a plausible and common method for its preparation

is through the reduction of the corresponding ketone, 5-methyl-2-heptanone.

Experimental Protocol: Reduction of 5-Methyl-2-
heptanone
This protocol is a general procedure for the reduction of a ketone to a secondary alcohol and

can be adapted for the synthesis of 5-Methyl-2-heptanol.

Materials:

5-Methyl-2-heptanone

Sodium borohydride (NaBH4) or Lithium aluminum hydride (LiAlH4)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Distilled water
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Dilute hydrochloric acid (e.g., 1 M HCl)

Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or

argon), dissolve 5-methyl-2-heptanone in an appropriate anhydrous solvent (e.g., diethyl

ether or THF).

Reductant Addition: Cool the solution in an ice bath. Slowly add a solution or slurry of the

reducing agent (e.g., NaBH4 in ethanol or LiAlH4 in ether) to the stirred ketone solution. The

addition should be controlled to maintain a low temperature.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for several hours, or until the reaction is complete (monitored by thin-

layer chromatography).

Quenching: Carefully and slowly add water to quench the excess reducing agent. If using

LiAlH4, this step must be performed with extreme caution due to the vigorous reaction with

water. Subsequently, add dilute hydrochloric acid to dissolve the resulting salts.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and

extract the aqueous layer with diethyl ether.
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Washing and Drying: Combine the organic extracts and wash with brine (saturated NaCl

solution). Dry the organic layer over an anhydrous drying agent like MgSO4 or Na2SO4.

Solvent Removal and Purification: Filter to remove the drying agent and remove the solvent

using a rotary evaporator. The crude 5-Methyl-2-heptanol can then be purified by

distillation.

Below is a conceptual workflow for this synthesis.

5-Methyl-2-heptanone

Reduction ReactionReducing Agent (e.g., NaBH4)

Anhydrous Solvent (e.g., Ethanol)

Aqueous Workup Solvent Extraction Purification (Distillation) 5-Methyl-2-heptanol

Click to download full resolution via product page

Figure 1. Synthesis workflow for 5-Methyl-2-heptanol.

Spectroscopic Data
Mass Spectrometry (MS)
The mass spectrum of 5-Methyl-2-heptanol is available from the NIST WebBook.[5] The

fragmentation pattern is characteristic of a secondary alcohol.

Infrared (IR) Spectroscopy
The IR spectrum of 5-Methyl-2-heptanol is also available from the NIST WebBook and will

show a characteristic broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to

the O-H stretching vibration of the alcohol functional group.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy
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While specific, high-resolution NMR spectra for 5-Methyl-2-heptanol are not readily available

in the public domain, predicted ¹H and ¹³C NMR data can be found in some chemical

databases. Experimental determination would be necessary for definitive structural

confirmation and analysis. For the isomeric compound 6-methyl-2-heptanol, ¹H NMR data

shows a signal around 3.78 ppm for the proton attached to the carbon bearing the hydroxyl

group.[6] A similar chemical shift would be expected for the corresponding proton in 5-Methyl-
2-heptanol.

Biological Activity and Signaling Pathways
Extensive searches of the scientific literature did not yield any specific studies on the biological

activity, pharmacological effects, or involvement in signaling pathways of 5-Methyl-2-heptanol.
Research on its structural isomer, 5-methyl-1-heptanol, has indicated some antimicrobial

properties, but these findings cannot be directly extrapolated to 5-Methyl-2-heptanol due to

differences in the position of the hydroxyl group, which can significantly impact biological

interactions.[7]

The lack of data in this area represents a significant knowledge gap and an opportunity for

future research. Investigating the potential cytotoxic, antimicrobial, enzyme inhibitory, or

receptor binding activities of 5-Methyl-2-heptanol could uncover novel therapeutic

applications.

The following diagram illustrates a generic experimental workflow for screening the biological

activity of a novel compound like 5-Methyl-2-heptanol.
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Figure 2. Proposed workflow for biological activity screening.

Conclusion
5-Methyl-2-heptanol is a structurally defined secondary alcohol with established physical and

chemical properties. While its synthesis can be readily achieved through standard organic

chemistry methods, there is a significant dearth of information regarding its biological effects.

For researchers and professionals in drug development, this compound represents an

unexplored area with the potential for novel discoveries. Future studies are warranted to

elucidate any pharmacological activity and to explore its potential as a lead compound or a tool

for chemical biology research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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